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Compound of Interest

Compound Name: Trimethyl orthovalerate

Cat. No.: B104153 Get Quote

For immediate release

This document provides essential safety and logistical information for the proper disposal of

trimethyl orthovalerate, ensuring the safety of laboratory personnel and compliance with

environmental regulations. The following procedures are designed for researchers, scientists,

and drug development professionals who handle this chemical.

Trimethyl orthovalerate is a flammable liquid that causes skin and eye irritation.[1] Proper

handling and disposal are crucial to mitigate risks. All waste is classified as hazardous and

must be disposed of in accordance with local, regional, and national regulations.[1][2]

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing appropriate Personal

Protective Equipment (PPE).

Personal Protective Equipment (PPE)

Eye Protection: Safety glasses with side-shields or goggles.

Hand Protection: Chemical-resistant gloves (e.g., Nitrile rubber).

Body Protection: Laboratory coat.
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Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

vapors.[3] Keep the chemical away from ignition sources such as open flames, hot surfaces,

and sparks.[1][2] Use non-sparking tools and take precautionary measures against static

discharge.[1][2]

Quantitative Data Summary
Property Value Source

CAS Number 13820-09-2 [1][2][4][5]

Molecular Formula C8H18O3 [1][4][5]

Flash Point 42 °C (107.6 °F) - closed cup [4]

Boiling Point 164-166 °C [4][5]

Density 0.941 g/mL at 25 °C [4]

Hazard Class Flammable Liquid, Category 3 [1][4]

Detailed Disposal Protocol
The primary method for the disposal of trimethyl orthovalerate is to engage a licensed

professional waste disposal service.[6] Do not dispose of this chemical down the drain or in

regular trash.[7] The following steps outline the procedure for preparing the chemical for

collection.

Step 1: Waste Identification and Segregation

Clearly label a dedicated, chemically compatible waste container as "Hazardous Waste:

Trimethyl Orthovalerate". Glass or high-density polyethylene (HDPE) containers are

generally suitable.

Do not mix trimethyl orthovalerate with other waste streams, particularly incompatible

chemicals like strong oxidizing agents.[2]

Step 2: Preparing Small Quantities for Disposal (<50 mL)

Work inside a certified chemical fume hood.
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Absorb the liquid trimethyl orthovalerate onto an inert absorbent material such as

vermiculite, sand, or commercial sorbent pads.[1][2][3]

Carefully place the absorbent material into the pre-labeled hazardous waste container.

Seal the container securely.

Step 3: Preparing Larger Quantities for Disposal (>50 mL)

Transfer the trimethyl orthovalerate directly into the labeled hazardous waste container

using a funnel to prevent spillage.

Do not overfill the container; leave at least 10% headspace to allow for vapor expansion.

Securely seal the container.

Step 4: Storage Pending Disposal

Store the sealed waste container in a designated, well-ventilated, and cool secondary

containment area.

The storage area should be away from heat, sparks, and open flames, and segregated from

incompatible materials.

Step 5: Arranging for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to schedule a pickup.

Provide the contractor with the safety data sheet (SDS) for trimethyl orthovalerate.

Step 6: Decontaminating Empty Containers

Empty containers that held trimethyl orthovalerate must be triple-rinsed with a suitable

solvent (e.g., acetone or ethanol) before being disposed of or reused.

The rinsate from this process is also considered hazardous waste and must be collected in a

labeled hazardous waste container for proper disposal.
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Caption: Workflow for the safe disposal of trimethyl orthovalerate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b104153#trimethyl-orthovalerate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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